dehydropipernonaline

• CAS No.: 107584-38-3
• Product Name: dehydropipernonaline
• Molecular Formula: C21H25NO3
• Molecular Weight: 339.4 g/mol
• IUPAC Name: (2E,4E,8E)-9-(1,3-benzodioxol-5-yl)-1-piperidin-1-ylnona-2,4,8-trien-1-one
• Standard InChI: InChI=1S/C21H25NO3/c23-21(22-14-8-5-9-15-22)11-7-4-2-1-3-6-10-18-12-13-19-20(16-18)25-17-24-19/h2,4,6-7,10-13,16H,1,3,5,8-9,14-15,17H2/b4-2+,10-6+,11-7+
• Standard InChIKey: KAYVDASZRFLFRZ-PQECNABGSA-N
• Isomeric SMILES: C1CCN(CC1)C(=O)/C=C/C=C/CC/C=C/C2=CC3=C(C=C2)OCO3
• SMILES: C1CCN(CC1)C(=O)C=CC=CCCC=CC2=CC3=C(C=C2)OCO3
• Canonical SMILES: C1CCN(CC1)C(=O)C=CC=CCCC=CC2=CC3=C(C=C2)OCO3
• Melting Point: 98-99°C
• Physical Description: Solid
• Description: Dehydropipernonaline belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. Dehydropipernonaline exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dehydropipernonaline is primarily located in the membrane (predicted from logP). Outside of the human body, dehydropipernonaline can be found in herbs and spices and pepper (spice). This makes dehydropipernonaline a potential biomarker for the consumption of these food products.
• Synonyms: dehydropipernonaline; N-(9-(3,4-methylenedioxyphenyl)-2,4,8-nonatrienoyl)piperidine
• PubChem Compound: 6439947
• Last Modified: Dec 03 2021